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Compound of Interest

Compound Name: 4-(2-Chloroethoxy)benzaldehyde

Cat. No.: B1329871

This technical guide provides a comprehensive overview of 4-(2-Chloroethoxy)benzaldehyde,
a valuable intermediate in organic synthesis. The document is intended for researchers,
scientists, and professionals in the field of drug development and medicinal chemistry. It covers
the compound's nomenclature, physicochemical properties, a detailed experimental protocol for
its synthesis, and its key chemical reactions.

Nomenclature
o |[UPAC Name: 4-(2-Chloroethoxy)benzaldehyde|[1]

e Synonyms: This compound is also known by several other names, including p-(2-
Chloroethoxy)benzaldehyde.[1]

e CAS Number: 54373-15-8[1]

Physicochemical Properties

A summary of the key quantitative data for 4-(2-Chloroethoxy)benzaldehyde is presented in
the table below for easy reference and comparison.
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Property Value Reference
Molecular Formula CoHoCIO2 [1112]
Molecular Weight 184.62 g/mol [1]

Melting Point 25-30 °C [31[4]
Boiling Point 138-142 °C at 2 Torr [3114]
Density 1.2246 g/cm3 at 25 °C [31[4]
Appearance Off-white to light yellow solid [3114]

InChl=1S/C9HICIO2/c10-5-6-
InChl 12-9-3-1-8(7-11)2-4-9/h1- [1][4]
4,7H,5-6H2

HBHHMVNKQWECIS-
InChlKey [1]
UHFFFAOYSA-N

Experimental Protocol: Synthesis of 4-(2-
Chloroethoxy)benzaldehyde

The following is a detailed methodology for the synthesis of 4-(2-
Chloroethoxy)benzaldehyde, adapted from procedures for analogous etherification reactions
of phenols.

Reaction: The synthesis involves the Williamson ether synthesis, where the sodium salt of 4-
hydroxybenzaldehyde reacts with 1-bromo-2-chloroethane.

Materials:

4-Hydroxybenzaldehyde

Sodium hydroxide (NaOH)

1-Bromo-2-chloroethane

Dimethylformamide (DMF)
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Diethyl ether

Saturated aqueous sodium bicarbonate solution
Saturated aqueous sodium chloride (brine) solution
Anhydrous magnesium sulfate (MgSQOa)
Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Preparation of the Phenoxide: In a round-bottom flask equipped with a magnetic stirrer,
dissolve 4-hydroxybenzaldehyde in DMF. Add one equivalent of powdered sodium hydroxide
to the solution and stir the mixture at room temperature for 30 minutes to form the sodium
phenoxide.

Alkylation: To the resulting suspension, add 1.1 equivalents of 1-bromo-2-chloroethane
dropwise.

Reaction: Heat the reaction mixture to 80°C and maintain this temperature for 12 hours.
Monitor the reaction progress using thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into
a separatory funnel containing water.

Extraction: Extract the aqueous layer three times with diethyl ether.

Washing: Combine the organic extracts and wash them sequentially with a saturated
agueous sodium bicarbonate solution and then with brine.
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» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator to yield the crude product.

« Purification: Purify the crude 4-(2-Chloroethoxy)benzaldehyde by column chromatography
on silica gel or by distillation under reduced pressure.

Chemical Reactions and Pathways

4-(2-Chloroethoxy)benzaldehyde is a versatile intermediate that can undergo a variety of
chemical transformations. The aldehyde functional group and the chloroethoxy moiety are the
primary sites of reactivity.

Reactions of the Aldehyde Group

The aldehyde group can participate in several characteristic reactions:

Oxidation: It can be oxidized to the corresponding carboxylic acid, 4-(2-chloroethoxy)benzoic
acid.

e Reduction: Reduction of the aldehyde yields 4-(2-chloroethoxy)benzyl alcohol.

e Nucleophilic Addition: The carbonyl carbon is susceptible to nucleophilic attack, leading to
the formation of cyanohydrins, acetals, and other addition products.

o Condensation Reactions: It can react with primary amines to form imines (Schiff bases) and
with activated methylene compounds in aldol-type condensation reactions.

Reactions of the Chloroethoxy Group

The terminal chlorine atom in the ethoxy chain can be displaced by various nucleophiles
through a nucleophilic substitution (SN2) reaction. This allows for the introduction of a wide
range of functional groups, making it a key building block for more complex molecules.

Diagrams
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Caption: Synthetic workflow for 4-(2-Chloroethoxy)benzaldehyde.
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Caption: Key reaction pathways of 4-(2-Chloroethoxy)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

